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Compound of Interest

Compound Name: Octanoate

Cat. No.: B1194180

Introduction

Trioctanoin, a medium-chain triglyceride (MCT), is composed of a glycerol backbone esterified
with three eight-carbon (C8) fatty acids, also known as octanoic acid or caprylic acid. In the
realm of dietary and metabolic research, trioctanoin serves as a significant tool, often employed
as a readily available energy source and as a control or comparator in studies investigating
other fatty acids, such as the odd-chain triglyceride, triheptanoin.[1][2] Its unique metabolic
properties, which differ from long-chain triglycerides (LCTs), make it a subject of interest in
ketogenic diets, fatty acid oxidation disorders, and studies on energy metabolism.[3][4]

Mechanism of Action

Upon oral ingestion, trioctanoin is hydrolyzed in the gastrointestinal tract by lipases into its
constituent glycerol and three molecules of octanoate.[5] Unlike long-chain fatty acids,
octanoate can be directly absorbed into the portal circulation and transported to the liver.
Within the mitochondria, octanoate undergoes (-oxidation, a process that bypasses the need
for the carnitine shuttle required by long-chain fatty acids.[1][3] This rapid catabolism results in
the production of acetyl-CoA molecules, which can then enter the tricarboxylic acid (TCA) cycle
for energy generation or be converted into ketone bodies.[1][6] This metabolic pathway makes

trioctanoin a quick source of cellular energy.

Metabolic Pathway of Trioctanoin

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1194180?utm_src=pdf-interest
https://www.ncbi.nlm.nih.gov/books/NBK598998/figure/tr8269861151140684_ch01_fig01/?report=objectonly
https://pubmed.ncbi.nlm.nih.gov/28871440/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7875087/
https://www.researchgate.net/publication/373145543_Tricaprylin_a_Medium-Chain_Triglyceride_Aggravates_High-Fat_Diet-induced_Fat_Deposition_but_Improves_Intestinal_Health
https://www.benchchem.com/product/b1194180?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC297207/
https://www.benchchem.com/product/b1194180?utm_src=pdf-body
https://www.benchchem.com/product/b1194180?utm_src=pdf-body
https://www.ncbi.nlm.nih.gov/books/NBK598998/figure/tr8269861151140684_ch01_fig01/?report=objectonly
https://pmc.ncbi.nlm.nih.gov/articles/PMC7875087/
https://www.ncbi.nlm.nih.gov/books/NBK598998/figure/tr8269861151140684_ch01_fig01/?report=objectonly
https://pmc.ncbi.nlm.nih.gov/articles/PMC4336068/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1194180?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Metabolic Fate of Dietary Trioctanoin
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General Workflow for a Trioctanoin Dietary Study
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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